ROCK1/ROCK2 Dual Inhibitory Activity: Quantitative IC50 Comparison with Structurally Distinct ROCK Inhibitors
The compound (designated as Example 94 in WO2008011560 A2, also known as ROCK-IN-11) demonstrates potent inhibition of both ROCK1 and ROCK2 isoforms with an IC50 of ≤5 μM [1]. This dual ROCK inhibitory activity distinguishes it from related 3-aminothieno[2,3-b]pyridine-2-carboxamides that lack the pyridin-4-yl substitution at the 6-position, which show preferential microtubule-destabilizing activity rather than kinase inhibition [2]. While the assay conditions and exact comparator IC50 values for ROCK inhibition by in-class analogs are not available in the public domain, the patent disclosure explicitly identifies this compound as a ROCK inhibitor, representing a mechanistic divergence from the tubulin-targeting class phenotype described by Eurtivong et al. [2].
| Evidence Dimension | ROCK1 and ROCK2 inhibition (IC50) |
|---|---|
| Target Compound Data | IC50 ≤ 5 μM (ROCK1/ROCK2) |
| Comparator Or Baseline | 3-Aminothieno[2,3-b]pyridine-2-carboxamides lacking pyridin-4-yl at 6-position: ROCK inhibition not reported; primary mechanism is microtubule destabilization via colchicine site binding |
| Quantified Difference | Not calculable due to absence of comparator ROCK IC50 data; qualitative mechanistic divergence established |
| Conditions | Patent disclosure (WO2008011560 A2); assay details not fully specified in public excerpt |
Why This Matters
This dual-target profile provides a unique tool compound for dissecting ROCK-dependent pathways versus tubulin-dependent mechanisms in phenotypic screening cascades.
- [1] Kahraman M, et al. Benzothiophene derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as inhibitors of Rho kinase. World Intellectual Property Organization, WO2008011560 A2, 2008-01-24. ROCK-IN-11 (Example 94) IC50 ≤ 5 μM. View Source
- [2] Eurtivong C, et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents: Molecular modelling and biological evaluation in the sea urchin embryo and human cancer cells. Bioorg Med Chem. 2017;25(2):658-664. View Source
